2-amino-N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Specification

• CAS No.: 83822-35-9
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 2-amino-N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Standard InChI: InChI=1S/C16H18N2OS/c1-10-6-8-11(9-7-10)18-16(19)14-12-4-2-3-5-13(12)20-15(14)17/h6-9H,2-5,17H2,1H3,(H,18,19)
• Standard InChI Key: SGILTGZRNIXPNK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(SC3=C2CCCC3)N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(SC3=C2CCCC3)N

Introduction

Chemical Properties and Structural Characteristics

Chemical Identification

2-Amino-N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is identified by the following parameters:

Parameter	Value
CAS Number	83822-35-9
Molecular Formula	C₁₆H₁₈N₂OS
Molecular Weight	286.4 g/mol
IUPAC Name	2-amino-N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Standard InChIKey	SGILTGZRNIXPNK-UHFFFAOYSA-N
SMILES	CC1=CC=C(C=C1)NC(=O)C2=C(SC3=C2CCCC3)N

The compound consists of a benzothiophene core with a cyclohexane ring fused to form a tetrahydrobenzothiophene structure, an amino group at position 2, and a carboxamide group at position 3 connected to a 4-methylphenyl (p-tolyl) group.

Physical Properties

The compound is a solid at room temperature and displays the following solubility characteristics:

Solvent	Solubility
Chloroform	Slightly soluble
Methanol	Slightly soluble
DMSO	Soluble

It is typically stable for shipping at room temperature and can be stored under standard laboratory conditions.

Synthesis Methods

Gewald Aminoheterocycles Synthesis

The primary method for synthesizing 2-amino-N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves a Gewald aminoheterocycles synthesis approach. This method utilizes the following reactants and conditions:

• Tetrahydrothiopyran-4-one

• 2-Cyano-N-phenylacetamide

• Sulfur powder

• Barium aluminate nanopowder (catalyst)

• Ethanol (solvent)

The reaction mixture is refluxed at 80°C for several hours, and the progress is monitored using thin-layer chromatography (TLC). After completion, the catalyst is removed by filtration, and the product is purified through recrystallization from ethanol.

Reaction Mechanism

The Gewald reaction involves a multi-component condensation between a ketone, an activated nitrile, and elemental sulfur. For this specific compound, the mechanism follows these key steps:

• Base-catalyzed condensation between tetrahydrothiopyran-4-one and 2-cyano-N-phenylacetamide

• Nucleophilic attack by sulfur on the α,β-unsaturated nitrile intermediate

• Cyclization to form the thiophene ring

• Tautomerization to yield the final 2-amino-thiophene derivative

This synthetic pathway provides an efficient route to obtain the target compound with good yields and purity.

Structural Features and Conformational Analysis

Molecular Conformation

Similar compounds in this class exhibit specific conformational characteristics that likely apply to 2-amino-N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide as well:

• The p-toluidine ring tends to be coplanar with the thiophene ring, creating a flat conjugated system

• Intramolecular hydrogen bonding, particularly N-H...N hydrogen bonds, creates a pseudo-six-membered ring structure

• This hydrogen bonding locks the molecular conformation and eliminates conformational flexibility

These structural features are important determinants of the compound's biological activity and binding properties.

Crystal Structure Considerations

X-ray crystallographic studies of related compounds reveal that the cyclohexane ring typically adopts a half-chair conformation. The thiophene ring and the aromatic ring connected to the carboxamide nitrogen often lie approximately in the same plane, facilitating π-π interactions in the crystal packing.

Biological Activities and Applications

Antimicrobial Properties

Compounds in the 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide family have demonstrated significant antimicrobial activities:

Activity	Target Organisms	Relative Potency
Antibacterial	Bacillus subtilis, Staphylococcus aureus	Moderate to high
Antibacterial	Escherichia coli	Moderate
Antifungal	Various fungal species	Moderate

Similar derivatives in this class show activity comparable to standard antibiotics like ampicillin against certain bacterial strains.

Structure-Activity Relationships

The biological activity of 2-amino-N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and related compounds is influenced by several structural factors:

• The amino group at position 2 is crucial for antimicrobial activity

• The carboxamide linkage acts as both hydrogen bond donor and acceptor

• The p-methyl substituent on the phenyl ring enhances lipophilicity and membrane penetration

• The tetrahydrobenzothiophene scaffold provides rigidity and appropriate spatial arrangement of functional groups

Modifications at these key positions can significantly alter the compound's biological profile and potency.

Research Applications

Current Research Utilization

2-Amino-N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is primarily used in research contexts for:

• Structure-activity relationship studies in medicinal chemistry

• Development of novel antimicrobial agents

• Investigation of synthetic methodologies for heterocyclic compounds

• Exploration of specific binding interactions with biological macromolecules

Comparative Analysis with Related Compounds

Similar Derivatives

Several related compounds have been synthesized and studied for comparative purposes:

Compound	Molecular Formula	Key Differences	Notable Properties
2-Amino-N-(4-methylbenzyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	C₁₇H₂₀N₂OS	Contains benzyl instead of phenyl group	Enhanced flexibility in binding
2-Amino-6-methyl-N-[(4-methylphenyl)methyl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	C₁₈H₂₂N₂OS	Additional methyl group on cyclohexane ring	Modified activity profile
2-Amino-6-tert-amyl-N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	C₂₁H₂₈N₂OS	Contains bulky tert-amyl group	Increased lipophilicity

These structural variations provide valuable insights into the structure-activity relationships and physicochemical properties that influence biological activity.

Analytical Characterization

Spectroscopic Properties

Spectroscopic methods provide essential tools for characterizing 2-amino-N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and confirming its structural features:

• NMR Spectroscopy: Characteristic signals for the amino protons, aromatic protons of the p-tolyl group, and aliphatic protons of the cyclohexane ring provide definitive structural confirmation

• IR Spectroscopy: Notable bands include N-H stretching (3300-3400 cm⁻¹), C=O stretching of the amide group (1650-1680 cm⁻¹), and C=C stretching of the aromatic rings (1450-1600 cm⁻¹)

• Mass Spectrometry: Molecular ion peak at m/z 286, with characteristic fragmentation patterns including loss of the p-tolyl group and cleavage at the amide bond

These spectroscopic fingerprints enable reliable identification and purity assessment of the compound.